Acenocoumarol
Acenocoumarol
Acenocoumarol is a coumarin that is used as an anticoagulant. Its actions and uses are similar to those of Warfarin. As a vitamin K antagonist, acenocoumarol inhibits vitamin K epoxide reductase, thereby inhibiting the reduction of vitamin K and the availability of vitamin KH2. This prevents gamma carboxylation of glutamic acid residues near the N-terminals of the vitamin K-dependent clotting factors, including factor II, VII, IX, and X and anticoagulant proteins C and S. This prevents their activity, preventing thrombin formation.
Brand Name:
Vulcanchem
CAS No.:
152-72-7
VCID:
VC0516911
InChI:
InChI=1S/C19H15NO6/c1-11(21)10-15(12-6-8-13(9-7-12)20(24)25)17-18(22)14-4-2-3-5-16(14)26-19(17)23/h2-9,15,22H,10H2,1H3
SMILES:
CC(=O)CC(C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C3=CC=CC=C3OC2=O)O
Molecular Formula:
C19H15NO6
Molecular Weight:
353.33
Acenocoumarol
CAS No.: 152-72-7
Inhibitors
VCID: VC0516911
Molecular Formula: C19H15NO6
Molecular Weight: 353.33
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 152-72-7 |
|---|---|
| Product Name | Acenocoumarol |
| Molecular Formula | C19H15NO6 |
| Molecular Weight | 353.33 |
| IUPAC Name | 4-hydroxy-3-[1-(4-nitrophenyl)-3-oxobutyl]chromen-2-one |
| Standard InChI | InChI=1S/C19H15NO6/c1-11(21)10-15(12-6-8-13(9-7-12)20(24)25)17-18(22)14-4-2-3-5-16(14)26-19(17)23/h2-9,15,22H,10H2,1H3 |
| Standard InChIKey | VABCILAOYCMVPS-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C3=CC=CC=C3OC2=O)O |
| Appearance | Solid powder |
| Description | Acenocoumarol is a coumarin that is used as an anticoagulant. Its actions and uses are similar to those of Warfarin. As a vitamin K antagonist, acenocoumarol inhibits vitamin K epoxide reductase, thereby inhibiting the reduction of vitamin K and the availability of vitamin KH2. This prevents gamma carboxylation of glutamic acid residues near the N-terminals of the vitamin K-dependent clotting factors, including factor II, VII, IX, and X and anticoagulant proteins C and S. This prevents their activity, preventing thrombin formation. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Sintrom, Acenocoumarin, Nicoumalone, G-23350, Sinthrome |
| Reference | 1: Palacios-Zabalza I, Bustos-Martínez M, Peral-Aguirregoitia J, Martínez-Bengoechea MJ, Aguirre Gomez C. Probable interaction between acenocoumarol and levofloxacin: a case series. J Clin Pharm Ther. 2015 Sep 23. doi: 10.1111/jcpt.12324. [Epub ahead of print] PubMed PMID: 26394892. 2: Dimitrova-Karamfilova A, Tzveova R, Chilingirova N, Goranova T, Nachev G, Mitev V, Kaneva R. Acenocoumarol Pharmacogenetic Dosing Algorithms and Their Application in Two Bulgarian Patients with Low Anticoagulant Requirements. Biochem Genet. 2015 Sep 16. [Epub ahead of print] PubMed PMID: 26377995. 3: Tziomalos K, Giampatzis V, Bouziana SD, Spanou M, Kostaki S, Papadopoulou M, Angelopoulou SM, Konstantara F, Savopoulos C, Hatzitolios AI. Acenocoumarol vs. low-dose dabigatran in real-world patients discharged after ischemic stroke. Blood Coagul Fibrinolysis. 2015 Sep 11. [Epub ahead of print] PubMed PMID: 26366831. 4: Blasi A, Muñoz G, de Soto I, Mellado R, Taura P, Rios J, Balust J, Beltran J. Reliability of thromboelastometry for detecting the safe coagulation threshold in patients taking acenocoumarol after elective heart valve replacement. Thromb Res. 2015 Sep;136(3):669-72. doi: 10.1016/j.thromres.2015.07.003. Epub 2015 Jul 18. PubMed PMID: 26232350. 5: Dewilde WJ, Janssen PW, Bergmeijer TO, Kelder JC, Hackeng CM, Ten Berg JM. The effect of acenocoumarol on the antiplatelet effect of clopidogrel. Thromb Haemost. 2015 Sep 30;114(4):708-16. doi: 10.1160/TH15-02-0130. Epub 2015 Jul 16. PubMed PMID: 26177793. 6: Efremidis M, Vlachos K, Letsas KP, Giannopoulos G, Lioni L, Georgopoulos S, Vadiaka M, Deftereos S, Sideris A. Low dose dabigatran versus uninterrupted acenocoumarol for peri-procedural anticoagulation in atrial fibrillation catheter ablation. J Electrocardiol. 2015 Sep-Oct;48(5):840-4. doi: 10.1016/j.jelectrocard.2015.06.011. Epub 2015 Jun 19. PubMed PMID: 26152604. 7: Jiménez-Varo E, Cañadas-Garre M, Garcés-Robles V, Gutiérrez-Pimentel MJ, Calleja-Hernández MÁ. Extrapolation of acenocoumarol pharmacogenetic algorithms. Vascul Pharmacol. 2015 Jun 27. pii: S1537-1891(15)00141-X. doi: 10.1016/j.vph.2015.06.010. [Epub ahead of print] PubMed PMID: 26122664. 8: Pérez-Guarinos CV, García-García ML, Verdú-Fernández ML, Aguayo-Albasini JL. Complete mammary necrosis due to acenocoumarol. Cir Esp. 2015 Aug-Sep;93(7):472. doi: 10.1016/j.ciresp.2015.04.004. Epub 2015 May 27. English, Spanish. PubMed PMID: 26026907. 9: Zhang Y, de Boer A, Verhoef TI, van der Meer FJ, Le Cessie S, Maitland-van der Zee AH; EU-PACT group; members of the EU-PACT group are. Comparison of dosing algorithms for acenocoumarol and phenprocoumon using clinical factors with the standard care in the Netherlands. Thromb Res. 2015 Jul;136(1):94-100. doi: 10.1016/j.thromres.2015.04.034. Epub 2015 May 2. PubMed PMID: 25971661. 10: Lozano R, Franco ME, López L, Moneva JJ, Carrasco V, Pérez-Layo MA. Genotype-based dosage of acenocoumarol in highly-sensitive geriatric patients. Int J Clin Pharmacol Ther. 2015 Mar;53(3):206-10. doi: 10.5414/CP202206. PubMed PMID: 25669612. |
| PubChem Compound | 54676537 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume